Cas no 533868-13-2 (9-(2,5-dichlorophenyl)-9-azatricyclo9.4.0.0^{2,7}pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione)
9-(2,5-dichlorophenyl)-9-azatricyclo9.4.0.0^{2,7}pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione Chemical and Physical Properties
Names and Identifiers
-
- 5H-DIBENZ[C,E]AZEPINE-5,7(6H)-DIONE, 6-(2,5-DICHLOROPHENYL)-
- 9-(2,5-dichlorophenyl)-9-azatricyclo9.4.0.0^{2,7}pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione
- Oprea1_423059
- 6-(2,5-dichlorophenyl)benzo[d][2]benzazepine-5,7-dione
- 6-(2,5-dichlorophenyl)-5H-dibenzo[c,e]azepine-5,7(6H)-dione
- AKOS016370455
- 9-(2,5-dichlorophenyl)-9-azatricyclo[9.4.0.0^{2,7}]pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione
- F0555-0113
- STL279010
- 533868-13-2
-
- Inchi: 1S/C20H11Cl2NO2/c21-12-9-10-17(22)18(11-12)23-19(24)15-7-3-1-5-13(15)14-6-2-4-8-16(14)20(23)25/h1-11H
- InChI Key: KFCQJFUSQZMSQN-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1N1C(C2C=CC=CC=2C2C=CC=CC=2C1=O)=O)Cl
Computed Properties
- Exact Mass: 367.0166840Da
- Monoisotopic Mass: 367.0166840Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 1
- Complexity: 506
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 37.4Ų
9-(2,5-dichlorophenyl)-9-azatricyclo9.4.0.0^{2,7}pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0555-0113-2μmol |
9-(2,5-dichlorophenyl)-9-azatricyclo[9.4.0.0^{2,7}]pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione |
533868-13-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0555-0113-5μmol |
9-(2,5-dichlorophenyl)-9-azatricyclo[9.4.0.0^{2,7}]pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione |
533868-13-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0555-0113-10μmol |
9-(2,5-dichlorophenyl)-9-azatricyclo[9.4.0.0^{2,7}]pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione |
533868-13-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0555-0113-20μmol |
9-(2,5-dichlorophenyl)-9-azatricyclo[9.4.0.0^{2,7}]pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione |
533868-13-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0555-0113-1mg |
9-(2,5-dichlorophenyl)-9-azatricyclo[9.4.0.0^{2,7}]pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione |
533868-13-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0555-0113-2mg |
9-(2,5-dichlorophenyl)-9-azatricyclo[9.4.0.0^{2,7}]pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione |
533868-13-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0555-0113-3mg |
9-(2,5-dichlorophenyl)-9-azatricyclo[9.4.0.0^{2,7}]pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione |
533868-13-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0555-0113-4mg |
9-(2,5-dichlorophenyl)-9-azatricyclo[9.4.0.0^{2,7}]pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione |
533868-13-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0555-0113-5mg |
9-(2,5-dichlorophenyl)-9-azatricyclo[9.4.0.0^{2,7}]pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione |
533868-13-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0555-0113-10mg |
9-(2,5-dichlorophenyl)-9-azatricyclo[9.4.0.0^{2,7}]pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione |
533868-13-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
9-(2,5-dichlorophenyl)-9-azatricyclo9.4.0.0^{2,7}pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione Related Literature
-
Guodong Liang,Huixin Wang,Huihui Chong,Siqi Cheng,Xifeng Jiang,Yuxian He,Chao Wang,Keliang Liu Org. Biomol. Chem., 2016,14, 7875-7882
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
Additional information on 9-(2,5-dichlorophenyl)-9-azatricyclo9.4.0.0^{2,7}pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione
Introduction to Compound with CAS No. 533868-13-2 and Product Name: 9-(2,5-dichlorophenyl)-9-azatricyclo9.4.0.0^{2,7}pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione
The compound with the CAS number 533868-13-2 and the product name 9-(2,5-dichlorophenyl)-9-azatricyclo9.4.0.0^{2,7}pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This tricyclic structure features a complex arrangement of rings and substituents, making it a subject of interest for synthetic chemists and biologists alike.
At the core of this compound's structure is a tricyclic framework, which is a common motif in many biologically active molecules. The presence of multiple rings often imparts unique steric and electronic properties that can influence the compound's interactions with biological targets. In this case, the tricyclo9.4.0.0^{2,7}pentadeca system suggests a highly intricate three-dimensional architecture, which could play a crucial role in its potential biological activity.
The substitution pattern on this tricyclic system is equally noteworthy. The 9-(2,5-dichlorophenyl) moiety introduces electron-withdrawing groups that can modulate the electronic properties of the molecule. These groups are often strategically placed in drug candidates to enhance binding affinity and selectivity. Additionally, the presence of an azatricyclic ring introduces nitrogen into the structure, which can participate in hydrogen bonding or other forms of interaction with biological targets.
The hexaene portion of the name indicates the presence of multiple double bonds within the molecule. These double bonds can contribute to conformational flexibility, allowing the compound to adopt various shapes that may be important for binding to biological receptors. The specific arrangement of these double bonds in the pentadeca backbone suggests a highly strained system, which might be exploited to enhance binding interactions.
The dione groups at positions 8 and 10 add further complexity to the molecule's structure. These carbonyl functionalities can participate in hydrogen bonding and may serve as pharmacophores that interact with biological targets. The combination of these features makes this compound a promising candidate for further investigation in medicinal chemistry.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules like this one with greater accuracy. By leveraging molecular modeling techniques, scientists can simulate how this compound might interact with various biological targets, including enzymes and receptors. These simulations have shown that the unique structural features of this molecule could make it an effective tool for studying biological processes and developing new therapeutic agents.
In addition to computational studies, experimental research has also provided valuable insights into the potential applications of this compound. Initial experiments have demonstrated that derivatives of this tricyclic system exhibit interesting biological activities. For example, some modifications have shown promise in inhibiting certain enzymes implicated in inflammatory diseases. These findings highlight the importance of exploring structurally diverse compounds like this one for drug discovery efforts.
The synthesis of such complex molecules is no small feat and requires careful planning and execution. Chemists have developed sophisticated synthetic strategies to construct tricyclic systems like this one efficiently and in high yields. Techniques such as ring-closing metathesis and transition-metal-catalyzed reactions have been particularly useful in building these intricate structures.
As our understanding of biological systems continues to grow, so does our appreciation for the complexity required in drug candidates to achieve desired therapeutic effects. Compounds like 9-(2,5-dichlorophenyl)-9-azatricyclo9.4.0.0^{2,7}pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione push the boundaries of what is possible in terms of molecular design and highlight the importance of interdisciplinary approaches in pharmaceutical research.
The future prospects for this compound are promising indeed. Ongoing research aims to optimize its structure for improved potency and selectivity while minimizing potential side effects. By leveraging both computational and experimental approaches, scientists are well-positioned to unlock the full potential of this molecule as a therapeutic agent or as a tool for studying biological processes at a molecular level.
533868-13-2 (9-(2,5-dichlorophenyl)-9-azatricyclo9.4.0.0^{2,7}pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)